Cesium hydroxide
Cat. No.:
B078443
CAS No.:
12182-83-1
M. Wt:
149.913 g/mol
InChI Key:
HUCVOHYBFXVBRW-UHFFFAOYSA-M
Attention:
For research use only. Not for human or veterinary use.
Overview
Description
Cesium hydroxide is a highly reactive compound with the chemical formula CsOH. It is a strong base and is known for its high alkalinity. This compound appears as colorless or white deliquescent granules or lumps and is highly soluble in water, producing a strongly basic solution. It is noteworthy for both its scientific and industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions: Cesium hydroxide is generally produced by reacting cesium metal with water. This exothermic reaction generates this compound along with the release of hydrogen gas. The chemical equation representing this process is: [ 2Cs (s) + 2H_2O (l) \rightarrow 2CsOH (aq) + H_2 (g) ]
Industrial Production Methods: In industrial settings, this compound can also be produced by reacting cesium oxide with water: [ Cs_2O + H_2O \rightarrow 2CsOH ] This method is often preferred due to the controlled reaction conditions and the ability to produce this compound in larger quantities .
Types of Reactions:
Oxidation and Reduction: this compound does not typically undergo oxidation or reduction reactions due to its stable ionic form.
Substitution Reactions: this compound can participate in substitution reactions, particularly in organic synthesis where it acts as a strong base.
Acid-Base Reactions: As a strong base, this compound reacts violently with acids to form cesium salts and water.
Common Reagents and Conditions:
Reagents: Acids (e.g., hydrochloric acid, sulfuric acid), organic compounds (e.g., esters, amides).
Conditions: Reactions are typically carried out in aqueous solutions at room temperature or slightly elevated temperatures.
Major Products:
Cesium Salts: Formed from reactions with acids.
Organic Compounds: Various organic transformations can be catalyzed by this compound, leading to products such as ethers and amines
Scientific Research Applications
Cesium hydroxide has a wide range of applications in scientific research:
Chemistry: Used as a base catalyst in organic synthesis, particularly in the preparation of methoxy polyethylene glycols and other organic transformations.
Biology: Employed in the preparation of biological samples for analysis.
Medicine: Utilized in the synthesis of certain pharmaceuticals.
Industry: Used in the manufacture of special glasses, affecting the refractive index, and in the production of cesium salts.
Mechanism of Action
Cesium hydroxide exerts its effects primarily through its strong basicity. It can deprotonate weak acids, facilitating various chemical reactions. In organic synthesis, this compound can act as a nucleophile, attacking electrophilic centers in substrates. The “cesium effect” refers to the enhanced reactivity and selectivity observed when cesium salts are used in certain reactions, often leading to higher yields and more efficient processes .
Comparison with Similar Compounds
- Lithium hydroxide (LiOH)
- Sodium hydroxide (NaOH)
- Potassium hydroxide (KOH)
- Rubidium hydroxide (RbOH)
Comparison: Cesium hydroxide is the strongest base among the alkali metal hydroxides. It is more reactive than lithium hydroxide, sodium hydroxide, and potassium hydroxide, and it has a higher selectivity in certain etching processes compared to potassium hydroxide. Its high reactivity and strong basicity make it unique among its counterparts .
Properties
IUPAC Name |
cesium;hydroxide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cs.H2O/h;1H2/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HUCVOHYBFXVBRW-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[OH-].[Cs+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CsHO, CsOH |
Source
|
| Record name | CESIUM HYDROXIDE | |
| Source | CAMEO Chemicals | |
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| Record name | CAESIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1592 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | caesium hydroxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Caesium_hydroxide | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7066699 |
Source
|
| Record name | Cesium hydroxide | |
| Source | EPA DSSTox | |
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| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.913 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Cesium hydroxide is a colorless to yellow crystalline solid. Harmful to skin and eyes. Used in electric storage batteries., Colorless or yellowish, crystalline solid. Note: Hygroscopic (i.e., absorbs moisture from the air); [NIOSH], COLOURLESS-TO-YELLOW HYGROSCOPIC CRYSTALS., Colorless or yellowish, crystalline solid., Colorless or yellowish, crystalline solid. [Note: Hygroscopic (i.e., absorbs moisture from the air).] |
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| Record name | CESIUM HYDROXIDE | |
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| Record name | Cesium hydroxide | |
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Solubility |
395 % at 59 °F (NIOSH, 2023), Soluble in ethanol, Soluble in about 25 parts water, much heat being evolved, 300 g/100 g water at 30 °C, Solubility in water, g/100ml at 15 °C: 395 (very good), (59 °F): 395% |
Source
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| Record name | CESIUM HYDROXIDE | |
| Source | CAMEO Chemicals | |
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| Record name | Cesium hydroxide | |
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Density |
3.68 (NIOSH, 2023) - Denser than water; will sink, 3.68 g/cu cm, 3.68 g/cm³, 3.68 |
Source
|
| Record name | CESIUM HYDROXIDE | |
| Source | CAMEO Chemicals | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Cesium hydroxide | |
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| Record name | CAESIUM HYDROXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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| Record name | Cesium hydroxide | |
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Vapor Pressure |
0 mmHg (approx) (NIOSH, 2023), 0 mmHg (approx) |
Source
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| Record name | CESIUM HYDROXIDE | |
| Source | CAMEO Chemicals | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | CESIUM HYDROXIDE | |
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| Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
| Record name | Cesium hydroxide | |
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Color/Form |
White-yellow hygroscopic crystals, Colorless or yellowish, fused, crystalline mass | |
CAS No. |
21351-79-1 |
Source
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| Record name | CESIUM HYDROXIDE | |
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| Record name | Cesium hydroxide (Cs(OH)) | |
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Melting Point |
522 °F (NIOSH, 2023), 342.3 °C, MP: 272.3 °C, 272 °C, 522 °F |
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| Record name | CESIUM HYDROXIDE | |
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| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
Cesium hydroxide
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